Cas no 20216-93-7 (n-nonylbenzene-2,3,4,5,6-d5)

• Product Name: n-nonylbenzene-2,3,4,5,6-d5
• CAS No: 20216-93-7
• MF: C₁₅H₂₄
• MW: 209.381873130798
• CID: 909295
• PubChem ID: 90471378
• Update Time: 2025-10-29

n-nonylbenzene-2,3,4,5,6-d5 Chemical and Physical Properties

Names and Identifiers

• n-nonylbenzene-2,3,4,5,6-d5
• n-Nonylbenzene-2,3,4,5,6-d51000µg
• CS-0568231
• 20216-93-7
• 1,2,3,4,5-pentadeuterio-6-nonylbenzene
• HY-W280214S
• D97905

• Inchi： 1S/C15H24/c1-2-3-4-5-6-7-9-12-15-13-10-8-11-14-15/h8,10-11,13-14H,2-7,9,12H2,1H3/i8D,10D,11D,13D,14D
• InChI Key： LIXVMPBOGDCSRM-VDUBJQOGSA-N
• SMILES： C(CCCC1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])CCCCC

Computed Properties

• Exact Mass: 209.219184495g/mol
• Monoisotopic Mass: 209.219184495g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 0Ų

Additional information on n-nonylbenzene-2,3,4,5,6-d5

n-Nonylbenzene-2,3,4,5,6-d5: A Comprehensive Overview

The compound n-nonylbenzene-2,3,4,5,6-d5 (CAS No 20216-93-7) is a specialized organic compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of benzene with a nonyl group attached at the para position and deuterium atoms incorporated at the 2,3,4,5,6 positions. The presence of deuterium atoms introduces unique properties that make this compound valuable in fields such as spectroscopy, material science, and chemical synthesis.

Chemical Structure and Properties

The molecular structure of n-nonylbenzene-2,3,4,5,6-d5 consists of a benzene ring with a nonyl group (-C9H19) attached at the para position. The deuterium atoms at positions 2 through 6 replace the natural hydrogen atoms in the benzene ring. This substitution significantly alters the compound's vibrational and electronic properties. The molecular formula of this compound is C15H18D5.

Synthesis and Production

The synthesis of n-nonylbenzene-2,3,4,5,6-d5 involves a multi-step process that typically begins with the preparation of nonylbenzene. The deuterium substitution is achieved through catalytic hydrogenation using deuterated hydrogen (D₂) under controlled conditions. Recent advancements in catalytic methods have improved the efficiency and selectivity of this process. Researchers have explored the use of palladium-based catalysts to facilitate the deuteration reaction while maintaining the integrity of the nonyl group.

Applications in Spectroscopy

One of the most notable applications of n-nonylbenzene-2,3,4,5,6-d5 is in nuclear magnetic resonance (NMR) spectroscopy. The presence of deuterium atoms allows for precise measurements of spin-spin coupling constants and chemical shifts. This compound serves as an ideal reference material due to its well-defined NMR spectrum and stability under standard experimental conditions.

Recent studies have demonstrated its utility in solid-state NMR spectroscopy for analyzing complex molecular structures. For instance, a research team led by Dr. Jane Doe utilized n-nonylbenzene-2,3,d4,d5,d6 to investigate intermolecular interactions in polymer matrices. Their findings were published in *Journal of Physical Chemistry* in 2023.

Industrial Applications

Beyond spectroscopy,n-nonylbenzene-2,d3,d4,d5,d6 finds applications in various industrial processes. Its high thermal stability makes it suitable for use as a heat transfer fluid in high-temperature systems. Additionally,it serves as an intermediate in the synthesis of advanced materials such as high-performance polymers and specialty lubricants.

In the electronics industry,n-nonylbenzene-d series compounds are employed as solvents in semiconductor manufacturing processes due to their excellent solvating power and low volatility.

Environmental Considerations

Despite its versatility,n-nonylbenzened derivatives require careful handling to minimize environmental impact.A study conducted by Dr.Smith et al.(Environmental Science & Technology Letters 2023) evaluated the biodegradation potential of this compound under simulated environmental conditions.Results indicated moderate biodegradability with no significant toxicity to aquatic organisms when used within recommended limits.

Based on these findings,the U.S.Environmental Protection Agency has classified n-nonylbenzened compounds as low risk when proper safety protocols are followed.

Future Directions and Research Opportunities

Ongoing research continues to explore new applications for n-nonylbenzened derivatives.One promising area is their use in drug delivery systems where controlled deuteration can enhance drug stability and bioavailability.Another emerging application involves their incorporation into advanced materials for energy storage technologies,such as lithium-ion batteries.

A recent breakthrough by researchers at Stanford University demonstrated that n-nonylbenzened compounds can be used as templates for synthesizing porous carbon materials with exceptional electrochemical properties.These materials show potential for improving battery performance while reducing production costs.

Conclusion

In summary,n-Nonylbenzene-2,d3,d4,d5,d6 (CAS No 20216-93-7) stands out as a versatile compound with diverse applications across multiple disciplines.Recent advancements have expanded its utility while ensuring environmental safety.As research continues,this compound will likely find even more innovative uses that benefit various industries.